Cas no 612-58-8 (3-Methylquinoline)
3-Methylquinoline Properties
Names and Identifiers
-
- 3-Methylquinoline
- 3-Methyl-1-benzazine
- 3-Methyl-chinolin
- Molecular sieves, 5 Å
- Quinoline,3-methyl
- NSC 109149
- Quinoline, 3-methyl-
- 3-methyl-quinolin
- 3-Methylquinoline, 98+%
- 7-Chloro-8-methylquinolin-4-ol
- Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
- 3-methyquinoline
- CS-W016413
- CHEMBL195661
- CHEBI:20140
- Q27109284
- A833130
- InChI=1/C10H9N/c1-8-6-9-4-2-3-5-10(9)11-7-8/h2-7H,1H
- M0782
- SCHEMBL2938
- BDBM50159256
- DS-15139
- SB67444
- AM1098
- NSC-109149
- MFCD00014661
- AKOS002337541
- SY048469
- EINECS 210-315-7
- 3-Methylquinoline, 99%
- 3-methyl-quinoline
- 612-58-8
- beta-Methylquinoline
- 1YC9RBW2G0
- 5-20-07-00388 (Beilstein Handbook Reference)
- 3-methyl quinoline
- FT-0616179
- METHYLQUINOLINE, 3-
- BRN 0110325
- UNII-1YC9RBW2G0
- NSC109149
- DTXSID60210108
- EN300-79890
- NS00034623
- AC-27345
- Z1217215047
- CCRIS 2896
- Quinoline, 3-methyl- (7CI,8CI,9CI)
- c0070
- DB-053823
- NSC 109149; 3-MQL;
- 3-METHYLQUINOLINE
- +Expand
-
- MFCD00014661
- DTBDAFLSBDGPEA-UHFFFAOYSA-N
- 1S/C10H9N/c1-8-6-9-4-2-3-5-10(9)11-7-8/h2-7H,1H3
- CC1=CC2=CC=CC=C2N=C1
- 110325
Computed Properties
- 143.073499g/mol
- 0
- 2.5
- 0
- 1
- 0
- 143.073499g/mol
- 143.073499g/mol
- 12.9Ų
- 11
- 133
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- 2.54320
- 12.89000
- n20/D 1.615(lit.)
- 255°C(lit.)
- 16-17 °C (lit.)
- Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Liquid
- 318(EtOH aq.)(lit.)
- 1.069 g/mL at 25 °C(lit.)
3-Methylquinoline Security Information
- GHS05 GHS07 GHS08
- VC0527000
- 3
- S26;S36/37/39;S45
- S26-S27-S36/37/39-S45
- R22; R36/37/38; R68
- Xn
- NONH for all modes of transport
- H312,H315,H318,H332,H335,H351
- P261,P280,P305+P351+P338
- warning
- Keep in dark place,Inert atmosphere,2-8°C
- 20/21/22-36/37/38-40
- Danger
3-Methylquinoline Customs Data
- 2933499090
-
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methylquinoline Price
3-Methylquinoline Suppliers
3-Methylquinoline Related Literature
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1. 5,6,7,8-Tetrahydroquinolines. Part II. Preparation and reactions of substituted 5,6,7,8-tetrahydroquinoline-8-carboxylic estersRoger Crossley,Adrian C. W. Curran,David G. Hill J. Chem. Soc. Perkin Trans. 1 1976 977
-
2. 167. Synthetic antimalarials. Part XVII. Some aminoalkylaminoquinoline derivativesF. H. S. Curd,C. G. Raison,F. L. Rose J. Chem. Soc. 1947 899
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3. 430. The nitration of 4-hydroxy- and 4-chloro-3-methylquinolineA. Adams,D. H. Hey J. Chem. Soc. 1950 2092
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4. 109. Synthetical applications of activated metal catalysts. Part VIII. The action of degassed Raney nickel on quinoline and some of its derivativesW. H. F. Sasse J. Chem. Soc. 1960 526
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Chen Huang,An Li,Li-Jun Li,Zi-Sheng Chao RSC Adv. 2017 7 24950
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6. 231. Synthetic antimalarials. Part XLVI. Some 4-dialkylaminoalkylaminoquinoline derivativesJustus K. Landquist J. Chem. Soc. 1951 1038
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7. 5,6,7,8-Tetrahydroquinolines. Part III. Synthesis of 5,6,7,8-tetrahydroquinoline-8-thiocarboxamidesAdrian C. W. Curran,Robin G. Shepherd J. Chem. Soc. Perkin Trans. 1 1976 983
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8. CCCLXXII.—A synthesis of some substituted 3-methylquinolinesStanley Gordon Willimott,Ian Alexander Simpson J. Chem. Soc. 1926 129 2807
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Rune Nygaard Monrad,Robert Madsen Org. Biomol. Chem. 2011 9 610
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Chen Huang,An Li,Zi-Sheng Chao RSC Adv. 2017 7 48275
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